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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl isocyanate

CAS No.: 826-97-1

Cat. No.: B1226165

Get Quote

Executive Technical Profile
Before initiating procurement, it is imperative to align technical specifications to avoid common

registry errors.
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Attribute Specification Critical Note

Chemical Name
2,4,6-Tribromophenyl

isocyanate

Do NOT confuse with: 2,4,6-

Tribromophenol

Correct CAS 826-97-1

Alert: The CAS 59351-05-6 is

often erroneous in legacy

databases. Use 826-97-1 for

all vendor queries.

Molecular Formula C₇H₂Br₃NO MW: 355.81 g/mol

Physical State Solid (Crystalline needles) Melting Point: 94–97 °C

Reactivity
Moisture Sensitive

(Lachrymator)

Hydrolyzes to 2,4,6-

Tribromoaniline and CO₂

Primary Application

Derivatization agent for HPLC;

Flame retardant synthesis

intermediate; Proteomics.

Commercial Supply Landscape
The commercial availability of 2,4,6-Tribromophenyl isocyanate is bifurcated between

research-scale catalog suppliers and bulk custom synthesis houses. Major catalog vendors

(e.g., Sigma-Aldrich) have recently discontinued this product, shifting the supply chain toward

specialized biochemical houses.

Tier 1: Verified Catalog Suppliers (Research Scale)
Best for: < 5g requirements, analytical standards, and proteomics.

Santa Cruz Biotechnology (SCBT)[1]

Status: Active Supplier.

Grade: Research Grade (Proteomics/Biochemical).

Validation: High reliability for small-scale synthesis.
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Direct Link: (Search CAS: 826-97-1)

Thermo Scientific Chemicals (formerly Alfa Aesar)[2]

Status: Intermittent/Inquire.

Note: Often lists the phenol precursor. Verify the "Isocyanate" suffix explicitly before

ordering.

Tier 2: Bulk & Custom Synthesis (Production Scale)
Best for: > 100g requirements. For kilogram-scale needs, "off-the-shelf" stock is rarely available

due to the compound's moisture sensitivity. You must engage Custom Synthesis Organizations

(CSOs) using the 2,4,6-Tribromoaniline precursor.

Recommended Strategy: Request a quote for conversion rather than stock.

Precursor: 2,4,6-Tribromoaniline (CAS: 147-82-0) is widely available and stable.

Reaction: Phosgenation (or Triphosgene equivalent).

Procurement Decision Matrix
The following logic flow allows you to determine the optimal sourcing route based on your

quantity and timeline.

Requirement Definition Quantity Needed?

< 10 Grams
(Research)

> 100 Grams
(Pilot/Mfg)

Tier 1: Catalog
(SCBT / Thermo)

Direct Buy

Tier 2: Custom Synthesis
Source Precursor:

2,4,6-Tribromoaniline
(CAS 147-82-0)

Step 1
Contract Phosgenation

Step 2

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree distinguishing between catalog procurement and

custom synthesis routes.
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Synthesis & Production Protocol (Autonomy)
If commercial supply is unavailable or degraded, the compound can be synthesized in-house

with high purity. This protocol is self-validating via the Melting Point check.

Reaction Pathway: 2,4,6-Tribromoaniline + Triphosgene → 2,4,6-Tribromophenyl isocyanate
+ HCl

Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and N₂ inlet.

Dissolution: Dissolve 2,4,6-Tribromoaniline (1.0 eq) in anhydrous Toluene or

Dichloromethane.

Reagent Addition: Add Triphosgene (0.35 eq) (solid phosgene equivalent) at 0°C. Caution:

Triphosgene generates Phosgene gas in situ.

Catalysis: Add catalytic amounts of Pyridine or DMF if reaction is sluggish.

Reflux: Heat to reflux for 3–6 hours. Monitoring: The suspension should clear as the amine is

consumed.

Isolation: Remove solvent under reduced pressure.

Purification: Recrystallize from dry Hexane/Toluene.

Validation: Target Melting Point 94–97°C.
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2,4,6-Tribromoaniline
(CAS 147-82-0)

Solid, Stable

Carbamoyl Chloride
Intermediate

+ Reagent, Reflux

Triphosgene / Phosgene
(Carbonylation Agent)

2,4,6-Tribromophenyl Isocyanate
(CAS 826-97-1)

Target MP: 94-97°C

- HCl (Elimination)
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Figure 2: Chemical synthesis pathway from the stable aniline precursor.

Quality Assurance & Validation (Trustworthiness)
Upon receipt of the material (commercial or synthesized), you must validate its identity

immediately. Isocyanates degrade to ureas upon moisture exposure.

The "Self-Validating" QC Workflow:

Test Acceptance Criteria
Failure Mode
(Degradation)

Visual Inspection
White to off-white crystalline

needles.

Yellow powder or sticky solid

(indicates hydrolysis).

Melting Point 94–97 °C (Sharp range).
Broad range or >200°C

(indicates Urea formation).

FT-IR Spectroscopy
Strong, sharp peak at ~2270

cm⁻¹ (-N=C=O stretch).

Absence of 2270 cm⁻¹;

Appearance of 3300-3400

cm⁻¹ (N-H stretch of Urea).
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Storage Protocol:

Temperature: 2–8°C.

Atmosphere: Store under Argon or Nitrogen.

Container: Tightly sealed with Parafilm; secondary containment with desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,4,6-Tribromophenyl isocyanate | CAS 826-97-1 | SCBT - Santa Cruz Biotechnology
[scbt.com]

2. 2,4,6-Trimethylphenyl isocyanate, 98% 1 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.ca]

3. 2,4,6-Tribromophenyl isocyanate 97 826-97-1 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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